![molecular formula C22H21F3N2O B2859587 2-(Piperidin-1-yl)-8-((4-(trifluoromethyl)benzyl)oxy)quinoline CAS No. 921884-33-5](/img/structure/B2859587.png)
2-(Piperidin-1-yl)-8-((4-(trifluoromethyl)benzyl)oxy)quinoline
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Description
2-(Piperidin-1-yl)-8-((4-(trifluoromethyl)benzyl)oxy)quinoline, also known as TF-003, is a small molecule compound that has been extensively studied for its potential therapeutic uses. This compound is a quinoline derivative that has shown promising results in scientific research, particularly in the field of cancer treatment.
Scientific Research Applications
Synthesis and Structural Characterization
A significant aspect of the research on 2-(Piperidin-1-yl)-8-((4-(trifluoromethyl)benzyl)oxy)quinoline derivatives involves their synthesis and structural analysis. For example, novel benzimidazo[1,2-a]quinolines substituted with piperidine were synthesized using a microwave-assisted synthesis, showcasing their potential as fluorescent probes for DNA detection due to enhanced fluorescence emission intensity when bound to ct-DNA, suggesting applications in bioanalytical chemistry (Perin et al., 2011). Additionally, the synthesis of fluoroquinolone derivatives incorporating piperidine and their evaluation for antimicrobial activities highlights the chemical versatility and potential pharmaceutical applications of these compounds (Srinivasan et al., 2010).
Antimicrobial and Antitumor Activities
Research has also focused on the biological activities of these compounds. For instance, a study on the synthesis and in vitro evaluation of novel fluoroquinolone derivatives for their antibacterial and antifungal activities revealed that some compounds demonstrated promising antimicrobial properties (Srinivasan et al., 2010). Similarly, 2-(benzimidazol-2-yl)quinoxalines with piperazine, piperidine, and morpholine moieties showed potent antitumor activity against various cancer cell lines, indicating their potential as anticancer agents (Mamedov et al., 2022).
Corrosion Inhibition
Quinoline derivatives, including those with piperidine substituents, have been investigated for their anticorrosive properties. These compounds exhibit good effectiveness against metallic corrosion, forming highly stable chelating complexes with surface metallic atoms, which can be leveraged in industrial applications to prevent corrosion (Verma et al., 2020).
properties
IUPAC Name |
2-piperidin-1-yl-8-[[4-(trifluoromethyl)phenyl]methoxy]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21F3N2O/c23-22(24,25)18-10-7-16(8-11-18)15-28-19-6-4-5-17-9-12-20(26-21(17)19)27-13-2-1-3-14-27/h4-12H,1-3,13-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQNJEJRLJJEWJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(C=CC=C3OCC4=CC=C(C=C4)C(F)(F)F)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Piperidin-1-yl)-8-((4-(trifluoromethyl)benzyl)oxy)quinoline |
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